Cas no 2229557-11-1 (3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2-hydroxy-3-methylbutanoic acid
• CAS No: 2229557-11-1
• MF: C₁₅H₂₇NO₅
• MW: 301.378585100174
• CID: 5965912
• PubChem ID: 165714979
• Update Time: 2025-11-06

3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2-hydroxy-3-methylbutanoic acid
• EN300-1889353
• 3-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}-2-hydroxy-3-methylbutanoic acid
• 2229557-11-1

• Inchi： 1S/C15H27NO5/c1-14(2,3)21-13(20)16-9-7-6-8-10(16)15(4,5)11(17)12(18)19/h10-11,17H,6-9H2,1-5H3,(H,18,19)
• InChI Key： AJXDNKUYQFWERT-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.18892296g/mol
• Monoisotopic Mass: 301.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.1Ų

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2-hydroxy-3-methylbutanoic acid

Comprehensive Overview of 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2-hydroxy-3-methylbutanoic acid (CAS No. 2229557-11-1)

In the realm of pharmaceutical intermediates and fine chemicals, 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2-hydroxy-3-methylbutanoic acid (CAS No. 2229557-11-1) has garnered significant attention due to its versatile applications in drug discovery and organic synthesis. This compound, often abbreviated as Boc-protected hydroxy acid derivative, is a key building block for the development of biologically active molecules. Its unique structural features, including a piperidine ring and a tert-butoxycarbonyl (Boc) protecting group, make it invaluable in medicinal chemistry.

The growing interest in CAS No. 2229557-11-1 is closely tied to the surge in demand for peptide-based therapeutics and small molecule inhibitors. Researchers are increasingly exploring its potential in the synthesis of protease inhibitors and GPCR-targeted drugs, which are pivotal in treating conditions like diabetes, cardiovascular diseases, and neurological disorders. The compound’s hydroxy acid moiety also aligns with the trend toward green chemistry, as it facilitates water-soluble derivatives, reducing the need for hazardous solvents.

One of the most frequently searched questions about 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2-hydroxy-3-methylbutanoic acid revolves around its synthetic routes. The compound is typically prepared via multi-step organic synthesis, starting from piperidine-2-carboxylic acid derivatives. The introduction of the Boc group is a critical step, ensuring stability during subsequent reactions. Recent advancements in flow chemistry and catalytic asymmetric synthesis have further optimized its production, addressing scalability challenges in industrial settings.

Another hot topic is the compound’s role in fragment-based drug design (FBDD). Its chiral center and hydrogen-bonding capabilities make it a valuable fragment for constructing high-affinity ligands. This aligns with the pharmaceutical industry’s shift toward targeted therapies and personalized medicine. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) has made it a staple in peptide library generation, a technique widely used in high-throughput screening (HTS).

From a regulatory perspective, CAS No. 2229557-11-1 is classified as a non-hazardous substance under standard handling conditions, making it accessible for academic and industrial research. However, users often inquire about its storage recommendations and handling precautions. Best practices include storing the compound in a cool, dry environment under inert atmosphere to prevent degradation of the Boc group. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.

In summary, 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2-hydroxy-3-methylbutanoic acid stands at the intersection of innovation and practicality. Its applications span drug development, material science, and bioconjugation, reflecting the compound’s adaptability to evolving scientific trends. As the demand for precision medicine and sustainable chemistry grows, this compound is poised to remain a cornerstone of modern synthetic endeavors.